Cas no 2172263-71-5 (4-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)-2-methoxybutanoic acid)

• Product Name: 4-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)-2-methoxybutanoic acid
• CAS No: 2172263-71-5
• MF: C₂₆H₂₆N₂O₇
• MW: 478.493847370148
• CID: 5968501
• PubChem ID: 165959254
• Update Time: 2025-05-26

4-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)-2-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)-2-methoxybutanoic acid
• 4-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]furan-2-yl}formamido)-2-methoxybutanoic acid
• EN300-1524878
• 2172263-71-5

• Inchi： 1S/C26H26N2O7/c1-33-23(25(30)31)12-13-27-24(29)22-11-10-16(35-22)14-28-26(32)34-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-11,21,23H,12-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： MQTDSIDKTUXZSR-UHFFFAOYSA-N
• SMILES： O(C(NCC1=CC=C(C(NCCC(C(=O)O)OC)=O)O1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.17400117g/mol
• Monoisotopic Mass: 478.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 127Ų

Additional information on 4-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)-2-methoxybutanoic acid

Research Briefing on 4-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)-2-methoxybutanoic acid (CAS: 2172263-71-5)

In recent years, the compound 4-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)-2-methoxybutanoic acid (CAS: 2172263-71-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan-2-yl and fluoren-9-yl structural motifs, has shown promising potential in various applications, including drug delivery systems, peptide synthesis, and as a building block for more complex bioactive molecules. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group is particularly noteworthy, as it is widely utilized in solid-phase peptide synthesis (SPPS) to protect amino groups during the assembly of peptide chains.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges related to side reactions and purification. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the synthesized product. Additionally, computational modeling was used to predict the compound's reactivity and stability under various conditions, providing valuable insights for its handling and storage.

The biological activity of 4-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)-2-methoxybutanoic acid has also been explored in the context of targeted drug delivery. A study published in Bioconjugate Chemistry demonstrated its efficacy as a linker molecule in antibody-drug conjugates (ADCs). The compound's ability to form stable amide bonds with both the antibody and the cytotoxic payload was highlighted, along with its favorable pharmacokinetic properties. These findings suggest that it could play a critical role in the development of next-generation ADCs with improved therapeutic indices.

Furthermore, the compound's utility in peptide synthesis has been expanded upon in recent research. A 2024 paper in Organic & Biomolecular Chemistry reported its successful incorporation into peptide chains, where it served as a versatile spacer or modifier. The study emphasized the compound's compatibility with standard SPPS protocols and its potential to introduce functional groups that enhance peptide stability or bioactivity. This versatility makes it a valuable tool for researchers designing peptide-based therapeutics or probes.

In conclusion, 4-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)-2-methoxybutanoic acid (CAS: 2172263-71-5) represents a multifaceted compound with broad applicability in chemical biology and pharmaceutical research. Recent advancements in its synthesis, characterization, and application underscore its potential to contribute to the development of innovative therapeutic strategies. Future research directions may include exploring its use in other bioconjugation strategies, further optimizing its synthetic pathways, and investigating its interactions with biological targets at the molecular level.